Cas no 2189498-35-7 (1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one
• CAS No: 2189498-35-7
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5413959
• PubChem ID: 132317615
• Update Time: 2025-05-25

1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2189498-35-7
• EN300-6702300
• 1-[4-(5-Methyl-1,3-thiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• AKOS034007551
• Z2738285456
• 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C12H16N2OS/c1-3-11(15)14-6-4-10(5-7-14)12-13-8-9(2)16-12/h3,8,10H,1,4-7H2,2H3
• InChI Key： DZSRWNOCGSCVPK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NC=C(C)S2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.8±34.0 °C(Predicted)
• pka: 3.57±0.10(Predicted)

Additional information on 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one

Introduction to 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one (CAS No. 2189498-35-7)

1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 2189498-35-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a thiazole ring, a piperidine moiety, and an α,β-unsaturated carbonyl group, which collectively contribute to its unique chemical properties and biological activities.

The thiazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active molecules. Its sulfur and nitrogen atoms create a reactive site that can interact with various biological targets, making it a valuable scaffold in drug design. In contrast, the piperidine ring is another common structural motif in pharmaceuticals, known for its ability to enhance solubility and bioavailability while maintaining pharmacological efficacy. The combination of these two rings in 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one suggests potential interactions with biological systems that warrant further exploration.

The presence of the α,β-unsaturated carbonyl group in the molecular structure of this compound adds another layer of complexity. This functional group is known for its reactivity in various chemical transformations, including Michael additions and condensation reactions, which can be leveraged in synthetic chemistry to develop more complex derivatives. The methyl substituent on the thiazole ring further influences the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. These compounds have been investigated for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to anticancer agents. The specific arrangement of atoms in 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one positions it as a promising candidate for further research in these areas. For instance, studies have shown that thiazole-based compounds can modulate enzyme activity and interfere with metabolic pathways in pathogens, making them effective against bacterial and fungal infections.

The piperidine moiety also contributes to the pharmacological profile of this compound. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, where they often serve as key structural elements that enhance receptor binding and improve drug delivery. The combination of a thiazole ring and a piperidine moiety could lead to novel compounds with enhanced CNS activity, potentially useful in treating neurological disorders such as depression or epilepsy.

The α,β-unsaturated carbonyl group is particularly interesting from a synthetic chemistry perspective. This moiety can participate in various reactions that are not possible with saturated or aromatic carbonyl groups. For example, it can undergo enamine formation with secondary amines, leading to stable intermediates that can be further functionalized. Additionally, Michael addition reactions with nucleophiles such as thiols or amides can be used to extend the molecular framework and introduce new functional groups.

The synthesis of 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one involves multiple steps that highlight the complexity of modern pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 5-methylthiazole and piperidine derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core structure of the molecule. Subsequent functionalization steps introduce the α,β-unsaturated carbonyl group through condensation reactions or other synthetic strategies.

The stereochemistry of this compound is another critical aspect that must be carefully controlled during synthesis. The arrangement of atoms around chiral centers can significantly impact biological activity, so precise control over reaction conditions is essential to ensure high enantiomeric purity. Techniques such as asymmetric catalysis or chiral auxiliary methods are often employed to achieve this level of control.

Evaluation of 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one has been conducted both in vitro and in vivo to assess its potential therapeutic applications. In vitro studies have focused on identifying target enzymes or receptors that the compound interacts with, as well as determining its metabolic stability under various conditions. In vivo studies have explored its efficacy in animal models for conditions such as inflammation or bacterial infection.

The results from these studies have been promising, suggesting that this compound may have significant therapeutic value when developed into a drug product. However, further research is needed to fully understand its mechanism of action and long-term safety profile before it can be considered for clinical use. Collaborative efforts between synthetic chemists and biologists are essential to bridge gaps in knowledge and accelerate the development process.

The future directions for research on 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one include exploring new synthetic routes that improve yield and scalability while maintaining high purity standards. Additionally, computational methods such as molecular modeling can be used to predict binding interactions with biological targets more accurately than traditional experimental approaches alone.

In conclusion, 1-[4-(5-Methyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one (CAS No. 2189498-35-7) represents an exciting opportunity for innovation in pharmaceutical chemistry due to its unique structural features and potential biological activities. Continued research into this compound will likely yield valuable insights into new therapeutic strategies across multiple disease areas.